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Compound of Interest

Compound Name:
Tetrabromophenolphthalein ethyl

ester

Cat. No.: B073270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details two primary synthetic pathways for the preparation of

tetrabromophenolphthalein ethyl ester, a sensitive chromogenic substrate, starting from the

readily available indicator, phenolphthalein. The information provided herein is intended to

equip researchers with the necessary details to reproduce and potentially optimize these

synthetic routes.

Physicochemical Data of Key Compounds
A summary of the key physical and chemical properties of the starting material, intermediates,

and the final product is presented in Table 1. This data is crucial for the identification and

characterization of the synthesized compounds.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearance Solubility

Phenolphthal

ein
C₂₀H₁₄O₄ 318.32 261-263

White to pale

pink

crystalline

powder

Insoluble in

water; soluble

in ethanol,

ether, and

alkalis.[1][2]

[3][4][5]

Phenolphthali

n
C₂₀H₁₆O₄ 320.34 Not available

Colorless

solid

Not readily

available

Tetrabromoph

enolphthalein
C₂₀H₁₀Br₄O₄ 633.90 Not available Not available Not available

Tetrabromoph

enolphthalein

Ethyl Ester

C₂₂H₁₄Br₄O₄ 661.96 208-211
Yellow to red

powder

Insoluble in

water; soluble

in benzene.

[6][7]

Tetrabromoph

enolphthalein

Ethyl Ester

Potassium

Salt

C₂₂H₁₃Br₄KO

₄
700.06 270-276

Blue to blue-

black

crystalline

powder or

granules

Soluble in

water.[8]

Synthetic Pathways
Two plausible synthetic routes from phenolphthalein to tetrabromophenolphthalein ethyl
ester are outlined below. Pathway 1 involves a four-step sequence of reduction, esterification,

bromination, and oxidation. Pathway 2 presents a more direct two-step approach of

bromination followed by esterification.

Pathway 1: Reduction, Esterification, Bromination, and
Oxidation
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This multi-step synthesis involves the initial reduction of phenolphthalein to its leuco form,

phenolphthalin, followed by esterification, subsequent bromination of the aromatic rings, and a

final oxidation to yield the target molecule.

Phenolphthalein Phenolphthalin
Reduction

Phenolphthalin Ethyl Ester
Esterification

Tetrabromophenolphthalin Ethyl Ester
Bromination

Tetrabromophenolphthalein Ethyl Ester
Oxidation

Phenolphthalein Tetrabromophenolphthalein
Bromination

Tetrabromophenolphthalein Ethyl Ester
Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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